Cas no 590397-82-3 (2-Pyridin-4-yl-1H-benzo[g]indole-3-carbaldehyde)
590397-82-3 structure
Product Name:2-Pyridin-4-yl-1H-benzo[g]indole-3-carbaldehyde
CAS No:590397-82-3
MF:C18H12N2O
MW:272.30068397522
CID:851656
Update Time:2023-08-02
2-Pyridin-4-yl-1H-benzo[g]indole-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
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- 1H-Benz[g]indole-3-carboxaldehyde,2-(4-pyridinyl)-(9CI)
- 2-pyridin-4-yl-1H-benzo[g]indole-3-carbaldehyde
- 2-(PYRIDIN-4-YL)-1H-BENZO[G]INDOLE-3-CARBALDEHYDE
- 2-Pyridin-4-yl-1H-benzo[g]indole-3-carbaldehyde
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- Inchi: 1S/C18H12N2O/c21-11-16-15-6-5-12-3-1-2-4-14(12)18(15)20-17(16)13-7-9-19-10-8-13/h1-11,20H
- InChI Key: YXHJNNQSYXEPSE-UHFFFAOYSA-N
- SMILES: O=CC1=C(C2C=CN=CC=2)NC2C3C=CC=CC=3C=CC=21
Computed Properties
- Exact Mass: 272.095
- Monoisotopic Mass: 272.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 379
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.8
2-Pyridin-4-yl-1H-benzo[g]indole-3-carbaldehyde Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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